Cas no 1255147-23-9 (7-Methyl-2-(4-methylphenyl)-1,2,4-benzotriazin-3(2H)-one)

• Product Name: 7-Methyl-2-(4-methylphenyl)-1,2,4-benzotriazin-3(2H)-one
• CAS No: 1255147-23-9
• MF: C₁₅H₁₃N₃O
• MW: 251.283222913742
• CID: 4691407
• Update Time: 2025-05-20

7-Methyl-2-(4-methylphenyl)-1,2,4-benzotriazin-3(2H)-one Chemical and Physical Properties

Names and Identifiers

• 7-methyl-2-(4-methylphenyl)-1,2,4-benzotriazin-3(2H)-one
• 7-Methyl-2-(p-tolyl)benzo[e][1,2,4]triazin-3(2H)-one
• 7-methyl-2-(4-methylphenyl)-1,2,4-benzotriazin-3-one
• T4200
• 1,2,4-benzotriazin-3(2H)-one, 7-methyl-2-(4-methylphenyl)-
• 7-Methyl-2-(4-methylphenyl)-1,2,4-benzotriazin-3(2H)-one

• Inchi： 1S/C15H13N3O/c1-10-3-6-12(7-4-10)18-15(19)16-13-8-5-11(2)9-14(13)17-18/h3-9H,1-2H3
• InChI Key： LQVNYLIPONIZNX-UHFFFAOYSA-N
• SMILES： O=C1N=C2C=CC(C)=CC2=NN1C1C=CC(C)=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 520
• Topological Polar Surface Area: 45

Additional information on 7-Methyl-2-(4-methylphenyl)-1,2,4-benzotriazin-3(2H)-one

Introduction to 7-Methyl-2-(4-methylphenyl)-1,2,4-benzotriazin-3(2H)-one (CAS No. 1255147-23-9)

7-Methyl-2-(4-methylphenyl)-1,2,4-benzotriazin-3(2H)-one is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural properties and potential biological activities. This compound, identified by its Chemical Abstracts Service (CAS) number 1255147-23-9, belongs to the benzotriazine class of molecules, which are known for their diverse applications in medicinal chemistry. The presence of a methyl group at the 7-position and a 4-methylphenyl substituent at the 2-position contributes to its distinct chemical profile, making it a subject of interest for further investigation.

The benzotriazine core is a fused tricyclic system consisting of a benzene ring connected to a triazine ring. This structural motif is often associated with various pharmacological effects, including antimicrobial, anti-inflammatory, and anticancer properties. The specific arrangement of functional groups in 7-Methyl-2-(4-methylphenyl)-1,2,4-benzotriazin-3(2H)-one may influence its interaction with biological targets, thereby modulating its biological activity. For instance, the electron-donating nature of the methyl groups could enhance the compound's ability to bind to certain enzymes or receptors.

In recent years, there has been a growing interest in exploring novel heterocyclic compounds for their therapeutic potential. 7-Methyl-2-(4-methylphenyl)-1,2,4-benzotriazin-3(2H)-one has been studied in the context of developing new drugs that target complex diseases. One of the most promising areas of research is its potential as an antimicrobial agent. With the rise of antibiotic-resistant bacteria, there is an urgent need for new compounds that can effectively combat infections. Preliminary studies have suggested that 7-Methyl-2-(4-methylphenyl)-1,2,4-benzotriazin-3(2H)-one may exhibit activity against certain bacterial strains by interfering with essential metabolic pathways.

Additionally, the compound's structural features make it a valuable scaffold for drug design. Medicinal chemists often modify heterocyclic compounds to optimize their pharmacokinetic and pharmacodynamic properties. The methyl and phenyl substituents in 7-Methyl-2-(4-methylphenyl)-1,2,4-benzotriazin-3(2H)-one provide multiple sites for chemical modification, allowing researchers to fine-tune its biological activity. For example, introducing additional functional groups could enhance binding affinity or improve solubility, making the compound more suitable for clinical use.

The synthesis of 7-Methyl-2-(4-methylphenyl)-1,2,4-benzotriazin-3(2H)-one involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include condensation reactions between appropriate precursors followed by cyclization steps to form the benzotriazine core. Advanced techniques such as transition metal catalysis have been employed to improve reaction efficiency and selectivity. The development of efficient synthetic methodologies is crucial for scaling up production and conducting further biological evaluations.

From a computational chemistry perspective, 7-Methyl-2-(4-methylphenyl)-1,2,4-benzotriazin-3(2H)-one has been subjected to molecular modeling studies to predict its interactions with biological targets. These studies help in understanding the molecular basis of its potential biological activity and guide future modifications. For instance, computational analysis can reveal how the compound binds to enzymes or receptors at an atomic level, providing insights into its mechanism of action. This information is invaluable for designing derivatives with enhanced potency and reduced side effects.

In vivo studies have also been conducted to assess the efficacy and safety of 7-Methyl-2-(4-methylphenyl)-1,2,4-benzotriazin-3(2H)-one in animal models. These studies have provided preliminary evidence of its biological activity in various disease models. For example, experiments have shown that the compound may exhibit anti-inflammatory effects by modulating cytokine production or inhibiting inflammatory pathways. Such findings warrant further investigation into its therapeutic potential.

The future direction of research on 7-Methyl-2-(4-methylphenyl)-1,2,4-benzotriazin-3(2H)-one includes exploring its mechanism of action in greater detail and conducting clinical trials to evaluate its safety and efficacy in humans. Collaborative efforts between synthetic chemists、biologists、and clinicians will be essential in translating laboratory findings into tangible therapeutic benefits. Furthermore, this compound may serve as a starting point for developing new classes of drugs with improved pharmacological profiles.

In conclusion, 7-Methyl-2-(4-methylphenyl)-1，２，４-benzotriazin -3（２Ｈ） - one (CAS No . １２５５１４７ -23 -9) is a promising heterocyclic compound with potential applications in pharmaceuticals . Its unique structure ， coupled with preliminary evidence of biological activity ， makes it an attractive candidate for further research . As our understanding of drug design and development continues to evolve， compounds like this will play a crucial role in addressing unmet medical needs .